
Methylene Blue (Trihydrate): A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Methylene blue (trihydrate)

Cat. No.: B13138519

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, quality control, mechanisms of action, and experimental considerations

for research-grade methylene blue (trihydrate). The information is intended to support

researchers, scientists, and drug development professionals in their exploration of this versatile

compound.

Core Chemical and Physical Properties
Methylene blue (trihydrate) is a cationic thiazine dye with a long history of use in medicine

and biological research. Its chemical structure consists of a planar aromatic system, which is

responsible for its characteristic deep blue color in its oxidized form.

Table 1: Physicochemical Properties of Methylene Blue (Trihydrate)
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Property Value References

Chemical Formula C₁₆H₁₈ClN₃S·3H₂O [1][2]

Molecular Weight 373.90 g/mol [1][3][4][5]

CAS Number 7220-79-3 [1][6]

Appearance
Dark green crystalline powder

with a bronze-like luster.
[1][6]

Melting Point 190 °C (decomposes) [3][6]

Solubility

Soluble in water and

chloroform; sparingly soluble in

ethanol.

[3][6]

Water Solubility ~4 g/100 mL

pH (1% aqueous solution) 3.0 - 4.5 [7][8]

λmax (in water) ~668 nm, ~609 nm [6]

Synthesis, Purification, and Quality Control
The synthesis of methylene blue typically involves the oxidation of N,N-dimethyl-p-

phenylenediamine in the presence of sodium thiosulfate, followed by further oxidation and ring

closure.[9]

Purification
Research-grade methylene blue requires high purity to ensure experimental reproducibility and

avoid confounding results from contaminants. Common purification methods include:

Recrystallization: The crude product is dissolved in a suitable solvent (e.g., hot water) and

allowed to cool slowly, leading to the formation of pure crystals.[10]

Solvent Extraction: Impurities can be removed by extracting a solution of the dye with an

immiscible solvent, such as chloroform, at a specific pH.[11]
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Chromatography: Techniques like column chromatography can be employed for high-purity

applications.

Quality Control
Ensuring the quality of methylene blue is critical for research applications. Several analytical

techniques are used to assess purity and identity:

High-Performance Liquid Chromatography (HPLC): A primary method for determining the

purity of methylene blue and quantifying impurities.[1]

UV-Vis Spectroscopy: Used to confirm the identity and concentration of methylene blue

solutions by measuring its absorbance at characteristic wavelengths.[3][12][13]

Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS/MS), it provides

sensitive and specific quantification of methylene blue and its metabolites in biological

samples.[14][15]

For research involving human subjects or preclinical studies, it is imperative to use

Pharmaceutical Grade (USP) methylene blue, which is manufactured under Good

Manufacturing Practices (GMP) and tested for identity, strength, purity, and the absence of

harmful contaminants like heavy metals.[16][17][18]

Key Mechanisms of Action
Methylene blue exhibits a range of biological activities stemming from its ability to act as a

redox agent, an inhibitor of certain enzymes, and a modulator of key signaling pathways.

Mitochondrial and Bioenergetic Effects
Methylene blue can act as an alternative electron carrier in the mitochondrial electron transport

chain (ETC). At low concentrations, it can accept electrons from NADH and transfer them to

cytochrome c, thereby bypassing complexes I and III.[19][20] This can be particularly beneficial

in conditions of mitochondrial dysfunction.
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Methylene blue's role as an alternative electron carrier in the mitochondrial ETC.

Nitric Oxide (NO) Signaling Pathway Modulation
Methylene blue is a well-known inhibitor of nitric oxide synthase (NOS) and soluble guanylate

cyclase (sGC).[2][4][8][21] By inhibiting these enzymes, it reduces the production of cyclic

guanosine monophosphate (cGMP), a key second messenger in the NO signaling cascade that

mediates vasodilation.[22]
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Inhibition of the Nitric Oxide signaling pathway by Methylene Blue.

Antioxidant and Redox Cycling Properties
Methylene blue can act as a potent antioxidant by accepting electrons and neutralizing reactive

oxygen species (ROS).[14][23] It can also undergo redox cycling, being reduced to the

colorless leucomethylene blue, which in turn can reduce other molecules before being re-

oxidized to methylene blue.[24] This property is central to its use as a treatment for

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body-img#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.pfmjournal.org/m/journal/view.php?doi=10.23838/pfm.2022.00079
https://patents.google.com/patent/CN103983703A/en
https://cdn.ymaws.com/www.aavpt.org/resource/resmgr/imported/methyleneBlue.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12177890/
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2011/V46/I3/231
https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body-img#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/40254552/
https://geneq.com/biotechnology/en/product/geneq/methylene-blue-to-determine-the-yeast-viability-9378
https://pubs.usgs.gov/of/1995/0189/report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


methemoglobinemia, where it facilitates the reduction of methemoglobin back to hemoglobin.[7]

[25]

Pharmacokinetic and Pharmacodynamic Data
Understanding the pharmacokinetic and pharmacodynamic profile of methylene blue is crucial

for designing and interpreting both in vitro and in vivo experiments.

Table 2: Key Pharmacokinetic Parameters of Methylene Blue

Parameter Value Species
Route of
Administration

Reference

Terminal Half-life

(t½)
~5.25 hours Human Intravenous [6][11][26][27]

Terminal Half-life

(t½)
~20 hours Human Oral [2]

Time to Peak

Plasma

Concentration

(Tmax)

1-2 hours Human Oral [1]

Systemic

Clearance
65.64 mL/min/kg Mouse Intravenous [9][14]

Brain-to-Plasma

Partition

Coefficient

(Kp,brain)

23.50 Mouse Intravenous [9][14]

Table 3: IC₅₀ Values for Enzyme Inhibition
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Enzyme IC₅₀
Substrate/Assay
Condition

Reference

Monoamine Oxidase A

(MAO-A)
70 nM

Recombinant human

MAO-A
[28]

CYP1A2 0.63 µM
Human liver

microsomes
[18]

CYP2C19 0.33 µM
Human liver

microsomes
[18]

CYP2D6 1.67 µM
Human liver

microsomes
[18]

CYP3A4

(Testosterone)
1.01 µM

Human liver

microsomes
[18]

Experimental Protocols and Considerations
In Vitro Experimental Protocols
Cell Viability and Proliferation Assays:

Methylene blue staining is a common method for assessing cell viability. Viable cells with intact

membranes exclude the dye, while non-viable cells are stained blue.[7][23]
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Seed cells in a 96-well plate

Incubate and treat cells as required

Wash cells with PBS

Add 0.5% Methylene Blue solution

Incubate for 10-15 minutes

Wash with distilled water to remove excess stain

Elute stain with 0.1 M HCl in 50% ethanol

Read absorbance at ~665 nm

Click to download full resolution via product page

Workflow for a Methylene Blue-based cell viability assay.

Typical Staining Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body-img#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate cells in a 96-well plate and allow for adherence.

After experimental treatment, wash cells with phosphate-buffered saline (PBS).

Add a 0.5% (w/v) methylene blue solution in 50% ethanol and incubate for 10-15 minutes.

[7]

Wash extensively with water to remove excess dye.

Elute the stain from the cells using an appropriate solvent (e.g., 0.1 M HCl in 50%

ethanol).

Quantify the eluted dye by measuring absorbance at approximately 665 nm.[5]

Mitochondrial Respiration Assays:

High-resolution respirometry (e.g., Oroboros Oxygraph-2k) can be used to assess the effect of

methylene blue on mitochondrial oxygen consumption.

General Protocol:

Isolate mitochondria from cells or tissues of interest.

Energize mitochondria with specific substrates for different complexes of the ETC (e.g.,

pyruvate and malate for Complex I, succinate for Complex II).[19][29][30]

Add methylene blue at desired concentrations (typically in the low micromolar range) and

monitor changes in oxygen consumption rates.[30]

In Vivo Experimental Protocols
Animal Models:

Methylene blue has been investigated in various animal models, including rodents and larger

animals. The route of administration and dosage are critical considerations.

Dosage: Doses in animal studies typically range from 0.5 to 5 mg/kg for systemic

administration.[20] However, higher doses have been used for specific applications.[21]
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Administration: Methylene blue can be administered intravenously (IV), intraperitoneally (IP),

or orally (e.g., in drinking water).[31][32] The choice of route will significantly impact the

pharmacokinetic profile.[11][27]

Table 4: Example In Vivo Dosing Regimens

Animal Model Dosage
Route of
Administration

Application Reference

Rat 2 mg/kg Intravenous

Cardiac

ischemia-

reperfusion

[32][33]

Mouse 2 mg/kg Intravenous
Pharmacokinetic

study
[9]

Mouse

(transgenic)

Chronic oral or

IP

Oral or

Intraperitoneal

Alzheimer's

disease model
[31]

Dog 1.0 - 1.5 mg/kg
Intravenous or

Oral

Hereditary

methemoglobine

mia

[10]

Goat 4 mg/kg Intravenous Nitrate toxicity [34]

Safety and Handling
Methylene blue is generally considered safe at therapeutic doses. However, it is a potent

monoamine oxidase inhibitor (MAOI) and can cause serotonin syndrome if co-administered

with serotonergic drugs.[6] It can also induce hemolytic anemia in individuals with glucose-6-

phosphate dehydrogenase (G6PD) deficiency. Appropriate personal protective equipment

should be worn when handling the powdered form to avoid inhalation and skin contact.

This guide provides a foundational understanding of methylene blue (trihydrate) for research

purposes. It is essential to consult the primary literature for detailed protocols and safety

information specific to your experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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